5-Chloro-6-methoxypicolinic acid
Overview
Description
5-Chloro-6-methoxypicolinic acid is a chemical compound with the molecular weight of 187.58 . It is a solid substance and its IUPAC name is 5-chloro-6-methoxypicolinic acid .
Molecular Structure Analysis
The molecular formula of 5-Chloro-6-methoxypicolinic acid is C7H6ClNO3 . The InChI code for the compound is 1S/C7H6ClNO3/c1-12-6-4 (8)2-3-5 (9-6)7 (10)11/h2-3H,1H3, (H,10,11) .Physical And Chemical Properties Analysis
5-Chloro-6-methoxypicolinic acid is a solid substance . It has a molecular weight of 187.58 . The compound has a density of 1.4±0.1 g/cm3, a boiling point of 317.6±37.0 °C at 760 mmHg, and a flash point of 145.9±26.5 °C .Scientific Research Applications
To provide some insights, I will summarize the general applications of compounds with similar structural features or functional groups, without implying direct relevance to "5-Chloro-6-methoxypicolinic acid":
Antimicrobial and Antioxidant Applications
- Chlorogenic acid, a compound structurally similar due to the presence of chloro and methoxy groups, exhibits antimicrobial activity against a range of organisms like bacteria, yeasts, molds, viruses, and amoebas. It's also noted for its antioxidant activity, particularly against lipid oxidation, and has protective properties against the degradation of other bioactive compounds present in food. This combination of properties makes it a candidate for dietary supplements and functional foods (Santana-Gálvez, Cisneros-Zevallos, & Jacobo-Velázquez, 2017).
Insecticide Efficacy
- In the context of agricultural applications, 6-Methoxy-2-benzoxazolinone (MBOA), a compound with a methoxy group, was evaluated for its role as an attractant in combination with insecticides. It demonstrated a potential to enhance the efficacy of insecticides in laboratory settings, although field studies provided variable results (Hibbard et al., 1995).
Neuroprotective Effects
- Chlorogenic acid has been noted for its neuroprotective effects, specifically against scopolamine-induced amnesia in mice. This effect is attributed to the inhibition of acetylcholinesterase activity and antioxidative activities in the brain, demonstrating the potential therapeutic effects of compounds with similar functional groups in treating memory-related disorders (Kwon et al., 2010).
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-chloro-6-methoxypyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3/c1-12-6-4(8)2-3-5(9-6)7(10)11/h2-3H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPTNUQSNINVJKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=N1)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70704720 |
Source
|
| Record name | 5-Chloro-6-methoxypyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-methoxypicolinic acid | |
CAS RN |
1214373-91-7 |
Source
|
| Record name | 5-Chloro-6-methoxypyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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